Cas no 1314378-10-3 (Lipoamido-PEG4-acid)

• Product Name: Lipoamido-PEG4-acid
• CAS No: 1314378-10-3
• MF: C₁₉H₃₅NO₇S₂
• MW: 453.613703966141
• CID: 3046780
• Update Time: 2025-05-26

Lipoamido-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• Lipoamido-PEG4-acid

• Inchi： 1S/C19H35NO7S2/c21-18(4-2-1-3-17-6-16-28-29-17)20-7-9-25-11-13-27-15-14-26-12-10-24-8-5-19(22)23/h17H,1-16H2,(H,20,21)(H,22,23)
• InChI Key： QJFPDZROPSGMGV-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NCCOCCOCCOCCOCCC(=O)O)=O

Computed Properties

• Exact Mass: 453.18549480 g/mol
• Monoisotopic Mass: 453.18549480 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 453.6
• XLogP3: 0.3
• Topological Polar Surface Area: 154

Additional information on Lipoamido-PEG4-acid

Professional Introduction to Lipoamido-PEG4-acid (CAS No. 1314378-10-3)

Lipoamido-PEG4-acid, a compound with the chemical identifier CAS No. 1314378-10-3, represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This innovative molecule, characterized by its unique structural properties, has garnered considerable attention for its potential applications in drug delivery systems, biomaterials, and therapeutic interventions. The compound's name itself provides a clear indication of its composition: it combines the lipoamido group, which is known for its ability to enhance lipid-solubility and stability, with a PEG4 (polyethylene glycol with four ethylene oxide units) moiety, which is celebrated for its biocompatibility and prolonged circulation time in biological systems.

The lipoamido-PEG4-acid structure is meticulously designed to optimize pharmacokinetic profiles and improve the bioavailability of active pharmaceutical ingredients (APIs). The lipoamido component facilitates the integration of hydrophobic molecules into lipid-based nanoparticles, while the PEG4 chain enhances water solubility and reduces immunogenicity. This synergistic combination makes Lipoamido-PEG4-acid an exceptionally versatile platform for developing novel drug formulations.

Recent research has highlighted the compound's efficacy in enhancing the delivery of poorly soluble drugs. By leveraging its dual functionality, Lipoamido-PEG4-acid enables the creation of stable nanoparticles that can encapsulate hydrophobic APIs, ensuring their controlled release at target sites. This approach has shown promise in improving therapeutic outcomes for diseases such as cancer, where precise targeting and sustained drug release are critical.

In the realm of biomaterials science, Lipoamido-PEG4-acid has been explored for its potential in tissue engineering and regenerative medicine. Its ability to form stable hydrogels and scaffolds provides a conducive environment for cell growth and tissue repair. Studies have demonstrated its role in promoting angiogenesis and reducing inflammation, making it a promising candidate for wound healing applications.

The compound's biocompatibility and low toxicity have also positioned it as a valuable tool in preclinical and clinical trials. Researchers have utilized Lipoamido-PEG4-acid to develop targeted therapies that minimize off-target effects while maximizing therapeutic efficacy. For instance, in oncology research, the molecule has been employed to create tumor-specific drug delivery systems that selectively release cytotoxic agents within cancerous tissues.

Advances in polymer chemistry have further expanded the applications of Lipoamido-PEG4-acid. Researchers are now exploring its use in developing smart drug delivery systems that respond to specific physiological stimuli, such as pH changes or enzymatic activity. These innovations hold the potential to revolutionize personalized medicine by enabling tailored therapeutic interventions based on individual patient needs.

The synthesis of Lipoamido-PEG4-acid involves sophisticated chemical methodologies that ensure high purity and yield. The process typically begins with the activation of PEG4 chains through esterification or amidation reactions, followed by coupling with lipid-derived precursors. The resulting compound undergoes rigorous purification steps to eliminate any impurities, ensuring its suitability for pharmaceutical applications.

As the field of nanomedicine continues to evolve, Lipoamido-PEG4-acid is expected to play an increasingly pivotal role in developing next-generation therapeutics. Its unique properties make it an ideal candidate for enhancing drug solubility, improving bioavailability, and enabling targeted drug delivery. Moreover, ongoing research into its mechanisms of action promises to uncover new therapeutic applications across various medical disciplines.

In conclusion, Lipoamido-PEG4-acid (CAS No. 1314378-10-3) stands as a testament to the ingenuity of modern chemical engineering and biomedical research. Its multifaceted applications in drug delivery, biomaterials science, and regenerative medicine underscore its significance as a transformative compound in the pharmaceutical industry. As scientific understanding continues to advance, it is anticipated that Lipoamido-PEG4-acid will unlock even more possibilities for improving human health and well-being.